![molecular formula C17H19BrN2 B3182514 1-Benzyl-4-(4-bromophenyl)pyrrolidin-3-amine CAS No. 875931-76-3](/img/structure/B3182514.png)
1-Benzyl-4-(4-bromophenyl)pyrrolidin-3-amine
Overview
Description
1-Benzyl-4-(4-bromophenyl)pyrrolidin-3-amine, also known as 4-Bromoamphetamine (4-BA), is a psychoactive drug belonging to the amphetamine class. It is a synthetic compound that is similar to amphetamine and methamphetamine in its chemical structure and effects. 4-BA has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
Synthesis and Characterization
Complex Formation and Characterization : A study by Amirnasr et al. (2002) explored the synthesis and characterization of complexes involving amines, including pyrrolidine and benzylamine. This research is significant in understanding the structural properties and potential applications of these complexes in various fields like catalysis and material science (Amirnasr, Schenk, & Meghdadi, 2002).
Hydrogen-Bonding Patterns : Balderson et al. (2007) investigated the hydrogen-bonding patterns in enaminones, which are structurally similar to 1-Benzyl-4-(4-bromophenyl)pyrrolidin-3-amine. Their findings contribute to the understanding of molecular interactions and crystal engineering (Balderson, Fernandes, Michael, & Perry, 2007).
Catalysis and Organic Reactions
- Catalyzed Intramolecular Amination : Mukherjee and Widenhoefer (2011) reported on the gold(I)-catalyzed intramolecular amination of allylic alcohols with alkylamines, forming substituted pyrrolidine derivatives. This study contributes to the field of organic synthesis, particularly in developing new catalytic methods for amine formation (Mukherjee & Widenhoefer, 2011).
Structural Chemistry
- Diastereomeric Derivatives and Catalysis : Nagel and Nedden (1997) discussed the synthesis of diastereomeric derivatives of 3-phosphanylpyrrolidine and their palladium(II) complexes. This research is relevant for understanding the structural aspects of pyrrolidine derivatives and their potential applications in asymmetric synthesis (Nagel & Nedden, 1997).
Mechanism of Action
Target of Action
Pyrrolidine derivatives are known for their diverse pharmacological effects
Mode of Action
Pyrrolidine derivatives have been shown to interact with various targets, leading to different biological effects . The exact interaction of this compound with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Pyrrolidine derivatives are known to influence a variety of biochemical pathways, depending on their specific structures and targets
properties
IUPAC Name |
1-benzyl-4-(4-bromophenyl)pyrrolidin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19BrN2/c18-15-8-6-14(7-9-15)16-11-20(12-17(16)19)10-13-4-2-1-3-5-13/h1-9,16-17H,10-12,19H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JORFOQFEPOWZMD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1CC2=CC=CC=C2)N)C3=CC=C(C=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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